9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetracarbonitrile

• IUPAC Name: 9,9'-spirobi[fluorene]-3,3',6,6'-tetracarbonitrile
• InChI: InChI=1S/C29H12N4/c30-13-17-1-5-25-21(9-17)22-10-18(14-31)2-6-26(22)29(25)27-7-3-19(15-32)11-23(27)24-12-20(16-33)4-8-28(24)29/h1-12H
• InChI Key: OCXZEWKLXVHPBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C3=C(C24C5=C(C=C(C=C5)C#N)C6=C4C=CC(=C6)C#N)C=CC(=C3)C#N
• Molecular Formula: C29H12N4
• DSSTOX Substance ID: DTXSID00477612
• Molecular Weight: 416.4 g/mol
• CAS RN: 622011-35-2

Description

9,9’-Spirobi[9H-fluorene] is a polyfluorene with carbon atoms of the methylene bridge connected to two fluorene molecules. It is mainly used in organic electronics due to its robust structure and two perpendicularly arranged π systems. It is a blue light emitting material used in organic light emitting diodes (OLEDs) and also used as a blue-emitting material in electroluminescent devices.

Synthesis Analysis

A synthesis method of a 9,9’-spirobifluorene derivative has been disclosed in a patent. The method comprises the steps that 2-bromochlorobenzene as a raw material acts with phenylmagnesium bromide and then reacts with bromofluorenone at 50-100 DEG C in a methyltetrahydrofuran solvent.

Molecular Structure Analysis

The molecular formula of 9,9’-Spirobi[9H-fluorene] is C25H16. It has a molecular weight of 316.3945. The InChI string representation of its structure is InChI=1S/C25H16/c1-5-13-21-17 (9-1)18-10-2-6-14-22 (18)25 (21)23-15-7-3-11-19 (23)20-12-4-8-16-24 (20)25/h1-16H.

Physical And Chemical Properties Analysis

9,9’-Spirobi[9H-fluorene] is a solid with a melting point of 195-200 °C. It is soluble in common organic solvents and slightly soluble in water. It has a molecular weight of 316.3945 and a density of 1.225 g/cm3.

Safety And Hazards

9,9’-Spirobi[9H-fluorene] is classified as a combustible solid. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and ensuring adequate ventilation is advised.

Future Directions

While specific future directions for 9,9’-Spirobi[9H-fluorene]-3,3’,6,6’-tetracarbonitrile are not available in the searched resources, the use of 9,9’-Spirobi[9H-fluorene] in organic electronics and its potential use as a gas absorbent suggest that research in these areas could be beneficial.